Cas no 101077-30-9 (1H,5H-Benzo[ij]quinolizin-1-ol,2,3,6,7-tetrahydro-)

• Product Name: 1H,5H-Benzo[ij]quinolizin-1-ol,2,3,6,7-tetrahydro-
• CAS No: 101077-30-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 207454
• PubChem ID: 294189
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-1-ol,2,3,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-1-ol,2,3,6,7-tetrahydro-
• 1-Hydroxyjulolidine
• 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizin-1-ol
• 1H,5H-Benzo(ij)quinolizin-1-ol, 2,3,6,7-tetrahydro-
• 2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-1-ol
• 2,3,6,7-tetrahydro-1h,5h-pyrido[3,2,1-ij]quinolin-1-ol
• AC1L6LFA
• ACMC-20cm30
• NSC162197
• SureCN624483
• DTXSID70905937
• NSC-162197
• SCHEMBL624483
• hydroxyjulolidine
• 101077-30-9

• Inchi： 1S/C12H15NO/c14-11-6-8-13-7-2-4-9-3-1-5-10(11)12(9)13/h1,3,5,11,14H,2,4,6-8H2
• InChI Key： YAGQZWWICSYHMR-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=C3CCCN(CC1)C=23

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 347.2°Cat760mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.639
• PSA: 23.47
• LogP: 1.94130